An In-Depth Technical Guide to the Mechanism of Action of TS-021 (AVZO-021): A Selective CDK2 Inhibitor
An In-Depth Technical Guide to the Mechanism of Action of TS-021 (AVZO-021): A Selective CDK2 Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
TS-021, now known as AVZO-021, is an investigational, orally bioavailable, and reversible small molecule inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[1] It demonstrates nanomolar potency and high selectivity for CDK2 over other cyclin-dependent kinases, including CDK1.[2][3] This high selectivity is critical, as inhibition of CDK1 is a known driver of toxicity.[2] The primary mechanism of action of TS-021 is the disruption of the cell cycle at the G1/S transition, making it a promising therapeutic agent for cancers characterized by dysregulated cell cycle control.[4] Specifically, TS-021 is being developed for the treatment of advanced solid tumors with CCNE1 amplification and for hormone receptor-positive (HR+)/human epidermal growth factor receptor 2-negative (HER2-) breast cancer, particularly in cases of acquired resistance to CDK4/6 inhibitors.[2][5] Preclinical studies have demonstrated its efficacy both as a monotherapy and in combination with other anti-cancer agents.[4][5]
Introduction: The Role of CDK2 in Cancer
The cell cycle is a tightly regulated process that ensures the fidelity of cell division. Cyclin-dependent kinases (CDKs) are a family of serine/threonine kinases that, in complex with their cyclin partners, act as key regulators of cell cycle progression. The transition from the G1 (growth) phase to the S (synthesis) phase is a critical checkpoint, and its dysregulation is a hallmark of cancer.
CDK2, in partnership with Cyclin E, plays a pivotal role in orchestrating the G1/S transition. The CDK2/Cyclin E complex phosphorylates the Retinoblastoma protein (Rb), leading to the release of the E2F transcription factor.[6][7] Activated E2F then promotes the transcription of genes necessary for DNA replication, committing the cell to enter the S phase.[7]
In certain cancers, this pathway is hijacked to promote uncontrolled proliferation. Two key scenarios where CDK2 activity is paramount are:
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CCNE1 Amplification: Amplification of the CCNE1 gene, which encodes Cyclin E1, leads to its overexpression and constitutive activation of CDK2. This is a common oncogenic driver in several cancers, including high-grade serous ovarian cancer, stomach cancer, and esophageal cancer.[4]
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Acquired Resistance to CDK4/6 Inhibitors: CDK4/6 inhibitors (e.g., palbociclib, ribociclib) are a standard of care in HR+/HER2- breast cancer. They function by blocking the CDK4/6-mediated phosphorylation of Rb. However, a significant mechanism of acquired resistance to these agents is the compensatory upregulation of Cyclin E and subsequent hyperactivation of CDK2, which bypasses the CDK4/6 blockade and reactivates the Rb-E2F pathway.[7][8]
TS-021 is rationally designed to target these CDK2-dependent malignancies.
Mechanism of Action of TS-021
TS-021 exerts its anti-cancer effects through the selective inhibition of CDK2 kinase activity. This leads to a cascade of downstream events that ultimately result in cell cycle arrest and inhibition of tumor growth.
Biochemical and Cellular Activity
TS-021 is a potent inhibitor of the CDK2/Cyclin E1 complex. Enzymatic assays have demonstrated its high selectivity for CDK2 over other CDKs.[4] This selectivity is crucial for minimizing off-target effects and associated toxicities.
In cancer cell lines with CCNE1 amplification, TS-021 treatment leads to a dose-dependent inhibition of Rb phosphorylation at serine 807/811, a key CDK2-mediated phosphorylation site.[4] This prevents the release of E2F, thereby blocking the transcription of S-phase-promoting genes. Consequently, these cells undergo a G1/S phase arrest, leading to an inhibition of cell proliferation.[4] Furthermore, in some CCNE1-amplified cell lines, such as OVCAR3, treatment with TS-021 has been shown to induce cellular senescence, a state of irreversible growth arrest.[4]
Therapeutic Rationale in Specific Cancer Types
In cancers harboring CCNE1 amplification, tumor cells are highly dependent on CDK2 activity for their proliferation and survival. By selectively inhibiting CDK2, TS-021 effectively shuts down this critical oncogenic driver, leading to tumor growth inhibition.[4] Preclinical studies in xenograft models of CCNE1-amplified ovarian and gastric cancer have shown that twice-daily administration of TS-021 results in tumor stasis.[4]
In the context of acquired resistance to CDK4/6 inhibitors in HR+/HER2- breast cancer, the hyperactivation of the CDK2/Cyclin E pathway serves as a primary escape mechanism. TS-021, by targeting this bypass pathway, can re-sensitize cancer cells to cell cycle inhibition. Preclinical data has shown that TS-021, in combination with CDK4/6 inhibitors like palbociclib, synergistically suppresses the proliferation of resistant cells.[1][5]
Quantitative Data
The following tables summarize the key quantitative data from preclinical studies of TS-021.
Table 1: In Vitro Kinase Inhibitory Activity of TS-021 (ARTS-021)
| Kinase Target | IC50 (nM) |
| CDK2/Cyclin E1 | 1.4 |
| CDK1/Cyclin B1 | 942 |
| CDK4/Cyclin D1 | 477 |
| CDK6/Cyclin D3 | 1,237 |
| CDK7/Cyclin H/MAT1 | 2,834 |
| CDK9/Cyclin T1 | 7,440 |
Data from Liang J et al. AACR 2022.[4]
Table 2: Kinome Selectivity of TS-021 (ARTS-021)
| Parameter | Value |
| Kinome S(10) | 0.022 |
Kinome S(10) represents the fraction of kinases with <10% of control at 1 µM TS-021 among 403 non-mutant kinases tested. A lower value indicates higher selectivity. Data from Liang J et al. AACR 2022.[4]
Experimental Protocols
This section provides detailed methodologies for the key experiments cited in this guide.
In Vitro Kinase Inhibition Assay (Caliper-based)
Objective: To determine the half-maximal inhibitory concentration (IC50) of TS-021 against a panel of cyclin-dependent kinases.
Principle: A microfluidics-based mobility shift assay is used to separate and quantify the phosphorylated and unphosphorylated substrate peptides.
Materials:
-
Recombinant human CDK/cyclin complexes (e.g., CDK2/Cyclin E1, CDK1/Cyclin B1, etc.)
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Fluorescently labeled peptide substrate
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ATP
-
TS-021 (serially diluted)
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Kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)
-
Stop buffer (containing EDTA)
-
Caliper LabChip® EZ Reader or similar microfluidic mobility-shift assay platform
Procedure:
-
Prepare serial dilutions of TS-021 in DMSO.
-
In a 384-well plate, add the kinase, fluorescently labeled peptide substrate, and TS-021 (or DMSO for control) in kinase buffer.
-
Initiate the kinase reaction by adding ATP. The final ATP concentration should be at or near the Km for each respective kinase.
-
Incubate the reaction at 30°C for a predetermined time (e.g., 60 minutes).
-
Terminate the reaction by adding stop buffer.
-
Analyze the plate on the Caliper LabChip® EZ Reader. The instrument measures the ratio of phosphorylated to unphosphorylated peptide.
-
Calculate the percent inhibition for each concentration of TS-021 relative to the DMSO control.
-
Determine the IC50 values by fitting the data to a four-parameter logistic dose-response curve using appropriate software (e.g., GraphPad Prism).
Cell-Based Assays
-
Cell Lines:
-
CCNE1-amplified ovarian cancer cell lines (e.g., OVCAR3, FUOV1)
-
CCNE1 wild-type ovarian cancer cell line (e.g., COV504)
-
-
Culture Medium: RPMI-1640 supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.
-
Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.
Objective: To assess the dependency of cancer cells on CDK2 for proliferation.
Materials:
-
siRNA targeting CDK2 and non-targeting control siRNA
-
Transfection reagent (e.g., Lipofectamine™ RNAiMAX)
-
Opti-MEM™ I Reduced Serum Medium
Procedure:
-
One day before transfection, seed cells in a 6-well plate to achieve 60-80% confluency at the time of transfection.
-
For each well, dilute siRNA in Opti-MEM™. In a separate tube, dilute the transfection reagent in Opti-MEM™.
-
Combine the diluted siRNA and transfection reagent, mix gently, and incubate for 15-20 minutes at room temperature to allow for complex formation.
-
Add the siRNA-lipid complex to the cells.
-
Incubate for 48-72 hours before proceeding with downstream analysis (e.g., cell cycle analysis, western blotting).
Objective: To determine the effect of TS-021 on cell cycle distribution.
Materials:
-
Propidium Iodide (PI) staining solution (containing PI and RNase A in PBS)
-
70% cold ethanol (B145695)
-
Phosphate-buffered saline (PBS)
-
Flow cytometer
Procedure:
-
Treat cells with TS-021 or vehicle control for the desired duration (e.g., 48 hours).
-
Harvest cells by trypsinization and wash with PBS.
-
Fix the cells by dropwise addition of cold 70% ethanol while vortexing, and incubate at -20°C for at least 2 hours.
-
Wash the fixed cells with PBS to remove the ethanol.
-
Resuspend the cell pellet in PI staining solution and incubate in the dark at room temperature for 30 minutes.
-
Analyze the samples on a flow cytometer.
-
Use appropriate software (e.g., FlowJo, ModFit LT) to de-convolute the DNA content histograms and quantify the percentage of cells in G1, S, and G2/M phases.
Objective: To detect the induction of cellular senescence by TS-021.
Materials:
-
CellEvent™ Senescence Green Flow Cytometry Assay Kit or similar
-
Fixation and permeabilization buffers
-
Flow cytometer
Procedure:
-
Treat OVCAR3 cells with TS-021 or vehicle control for 5 days.
-
Harvest and fix the cells according to the manufacturer's protocol.
-
Incubate the cells with the fluorogenic β-galactosidase substrate.
-
Analyze the cells by flow cytometry, detecting the fluorescent signal in the appropriate channel (e.g., FITC).
-
Quantify the percentage of β-galactosidase-positive (senescent) cells.
In Vivo Xenograft Studies
Objective: To evaluate the anti-tumor efficacy of TS-021 in vivo.
Model: OVCAR3 cell line-derived xenograft model in immunodeficient mice (e.g., athymic nude mice).
Procedure:
-
Tumor Implantation: Subcutaneously inject a suspension of OVCAR3 cells (e.g., 5 x 10^6 cells in a mixture of media and Matrigel) into the flank of each mouse.
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Tumor Growth Monitoring: Monitor tumor growth by caliper measurements (Tumor Volume = (Length x Width^2) / 2).
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Treatment: When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the animals into treatment and control groups. Administer TS-021 orally (e.g., by gavage) at the desired dose and schedule (e.g., twice daily). The control group receives the vehicle.
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Efficacy Assessment: Measure tumor volumes and body weights regularly (e.g., 2-3 times per week).
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Endpoint: The study is terminated when tumors in the control group reach a specified size or at a predetermined time point. Tumors are then excised and weighed, and may be used for further analysis (e.g., pharmacodynamic biomarker analysis).
Signaling Pathways and Logical Relationships
The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways and the mechanism of action of TS-021.
Diagram 1: The Canonical CDK2/Cyclin E Pathway in G1/S Transition
Caption: Canonical CDK2/Cyclin E signaling pathway driving the G1 to S phase transition in the cell cycle.
Diagram 2: Mechanism of Action of TS-021 in CCNE1-Amplified Cancer
Caption: TS-021 inhibits the constitutively active CDK2 in CCNE1-amplified cancer cells, leading to G1 arrest.
Diagram 3: Overcoming CDK4/6 Inhibitor Resistance with TS-021
Caption: TS-021 overcomes CDK4/6 inhibitor resistance by targeting the CDK2-mediated bypass pathway.
Conclusion
TS-021 (AVZO-021) is a potent and selective CDK2 inhibitor with a well-defined mechanism of action. By targeting a key regulator of the cell cycle, it holds significant promise for the treatment of cancers that are dependent on CDK2 activity for their growth and survival. The preclinical data strongly support its clinical development as a monotherapy for CCNE1-amplified solid tumors and in combination with CDK4/6 inhibitors to overcome acquired resistance in HR+/HER2- breast cancer. Ongoing clinical trials will be crucial in determining the safety and efficacy of TS-021 in these patient populations.
References
- 1. Fluorescent Detection of Cell Senescence for Flow Cytometry and Imaging Applications | AAT Bioquest [aatbio.com]
- 2. Avenzo Therapeutics Announces Global License of AVZO-021 (ARTS-021), a Potentially Best-in-Class Clinical Stage CDK2 Inhibitor from Allorion Therapeutics [prnewswire.com]
- 3. ALLORION THERAPEUTICS ANNOUNCES FIRST PATIENT DOSED IN PHASE 1/2 STUDY OF ARTS-021, A POTENTIAL BEST IN CLASS CDK2 INHIBITOR, FOR ADVANCED OR METASTATIC SOLID TUMORS [prnewswire.com]
- 4. alloriontx.com [alloriontx.com]
- 5. avenzotx.com [avenzotx.com]
- 6. CDK2 regulates collapsed replication fork repair in CCNE1-amplified ovarian cancer cells via homologous recombination - PMC [pmc.ncbi.nlm.nih.gov]
- 7. CDK4/6 inhibitor resistance mechanisms and treatment strategies (Review) - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Combined CDK2 and CDK4/6 Inhibition Overcomes Palbociclib Resistance in Breast Cancer by Enhancing Senescence - PMC [pmc.ncbi.nlm.nih.gov]
